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Compound of Interest

Compound Name: Edikron

Cat. No.: B1228034 Get Quote

Application Notes and Protocols: Edikron
Compound
Document ID: ANP-EDK-20251030 Version: 1.0 Prepared for: Researchers, scientists, and

drug development professionals.

Introduction
This document provides best practices for the storage and handling of the Edikron compound.

Due to the sensitive nature of this compound, adherence to these guidelines is critical to

ensure experimental reproducibility, maintain compound integrity, and ensure laboratory safety.

The following sections detail storage conditions, handling procedures, and relevant safety data.
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Parameter Value

Chemical Name Edikron

Molecular Formula C₂₁H₂₀N₂O₅

Molecular Weight 380.4 g/mol

CAS Number 987-65-4

Purity ≥98% (HPLC)

Appearance White to off-white crystalline powder

Storage Protocols
Proper storage is essential to prevent the degradation of Edikron. The compound is sensitive

to light, moisture, and temperature fluctuations.

3.1 Long-Term Storage (Months to Years) For long-term storage, Edikron powder should be

stored under the following conditions:

Temperature: -20°C.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen).

Container: Use an amber glass vial with a tight-fitting cap to protect from light. The container

should be sealed with paraffin film to prevent moisture ingress.

Desiccation: Store in a desiccator containing a suitable desiccant (e.g., silica gel).

3.2 Short-Term Storage (Days to Weeks) For short-term storage of the solid compound,

conditions can be less stringent but should still be controlled:

Temperature: 2-8°C.

Light: Protect from light by using an amber vial or by wrapping a clear vial in aluminum foil.

Moisture: Keep in a tightly sealed container.
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3.3 Stock Solution Storage Edikron is typically dissolved in a solvent like DMSO for

experimental use. Stock solutions are less stable than the solid powder.

Solvent: Anhydrous DMSO is recommended for initial stock solutions.

Concentration: Prepare stock solutions at a high concentration (e.g., 10 mM) to minimize the

volume of solvent added to experimental systems.

Temperature: Store aliquots at -80°C to minimize freeze-thaw cycles.

Stability: Stock solutions in DMSO are stable for up to 3 months at -80°C. Avoid repeated

freeze-thaw cycles, which can lead to degradation.

Storage Conditions Summary
Condition Solid (Long-Term) Solid (Short-Term)

Stock Solution
(DMSO)

Temperature -20°C 2-8°C -80°C

Light Protection Required (Amber Vial) Required Required (Amber Vial)

Inert Atmosphere Recommended Not required Not required

Moisture Control Required (Desiccator) Tightly sealed vial Tightly sealed vial

Max Duration > 1 year < 1 month 3 months

Handling Procedures
4.1 Personal Protective Equipment (PPE) When handling Edikron powder or solutions, the

following PPE is mandatory:

Gloves: Nitrile or latex gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: Use a fume hood when weighing the powder or handling

concentrated solutions to avoid inhalation.

4.2 Weighing and Reconstitution

Allow the Edikron vial to equilibrate to room temperature for at least 15-20 minutes before

opening to prevent condensation.

Perform all weighing and initial reconstitution steps inside a chemical fume hood.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to the

vial containing the Edikron powder.

Vortex briefly and/or sonicate in a water bath to ensure the compound is fully dissolved.

Experimental Workflow: Preparing Working Solutions
To cite this document: BenchChem. [Best practices for storing and handling the Edikron
compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228034#best-practices-for-storing-and-handling-
the-edikron-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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